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This guide provides a comprehensive overview of the application of machine learning (ML) for
estimating tuna biomass, a critical component of sustainable fisheries management. Traditional
stock assessment methods face numerous challenges, but the advent of Al and ML offers
powerful tools to process vast and complex datasets, enhancing the accuracy and predictive
capabilities of biomass estimations.[1] This document details the data sources, experimental
protocols, and performance of various ML models, intended for researchers and scientists in
marine biology, fisheries science, and data science.

Data Sources and Feature Engineering

The foundation of any successful machine learning model is the data it is trained on. For tuna
biomass estimation, data is typically drawn from three primary sources: fishery operations,
echosounder buoys, and oceanographic satellites.[2][3]

Key Data Sources:

o Fishery-Dependent Data: This includes logbooks from purse-seine fishing vessels and data
from observers on board. A crucial component is catch data from fishing "sets" on drifting
Fish Aggregating Devices (dFADs), which provides the ground-truth (supervised signal) for
training the models.[2][4][5][6]

o Echosounder Buoy Data: Modern dFADs are equipped with satellite-linked echosounder
buoys that provide frequent, geo-referenced estimates of fish biomass aggregated beneath
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them.[3][4][6] This raw acoustic backscatter data, converted into biomass by manufacturer
algorithms, is a primary input for ML models.[2][7]

o Oceanographic Data: Satellite remote sensing provides a wealth of environmental data.
These variables are critical as they describe the habitat and ecological conditions that
influence tuna distribution and aggregation.[2][8]

The diagram below illustrates the typical workflow for integrating these diverse data sources
into a cohesive dataset for model training.
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Data Integration Workflow for Tuna Biomass Estimation.

A summary of common features, also known as explanatory variables, used in these models is
presented in the table below.
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Data Category Feature Description
Time-series of biomass values
derived from acoustic
Echosounder Biomass Estimates backscatter, often aggregated

over a 3-day window.[3][4][5]
[7]

Oceanographic

Sea Surface Temperature
(SST)

A key environmental factor
influencing the metabolic rate
and distribution of tuna.[8][9]

Chlorophyll-a Concentration
(Chl-a)

An indicator of phytoplankton
abundance, forming the base

of the marine food web.[8][9]

Sea Surface Height / Anomaly
(SSH/SLA)

Indicates ocean currents and
eddies, which can aggregate

nutrients and prey.[8]

Salinity

Affects water density and
ocean circulation, influencing
tuna habitat suitability.[8][10]

Dissolved Oxygen

Critical for tuna respiration,

especially at depth.[8]

Ocean Current Velocity

Influences the drift of dFADs
and the movement of tuna and

their prey.[10]

Spatiotemporal

Latitude & Longitude

The geographical coordinates
of the dFAD buoy at the time of

measurement.[2][9]

Time-derived Features

Year, month, and day to
capture seasonal and long-

term patterns.[9]

Climate Indices

ONI, NPGIO, etc.

Large-scale climate patterns
(e.g., El Nifio) that affect ocean

conditions globally.[9][11]
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Experimental Protocols and Methodologies

A robust and reproducible experimental protocol is essential for developing reliable machine
learning models. The process involves several key stages, from data preparation to model
evaluation.

Detailed Methodologies:

o Data Preprocessing and Merging: The initial step involves linking records from the different
data sources. Echosounder buoy data is merged with FAD logbook events using the unique
buoy ID and timestamp.[7] Oceanographic data is then appended based on the GPS
coordinates and date of each echosounder record.[2][7]

o Feature Engineering: Raw data is transformed into meaningful features. A critical technique
is the use of a time window (e.g., 24, 48, or 72 hours) of echosounder data preceding a
fishing event.[7] This captures the temporal dynamics of tuna aggregation. Other engineered
features can include the temperature of the previous and subsequent months to capture
broader trends.[9]

o Feature Selection: With a high number of potential variables, it's important to select the most
informative ones. Techniques like Recursive Feature Elimination with Cross-Validation
(RFECV) can systematically identify the optimal combination of variables, improving model
performance and interpretability.[8]

o Dataset Splitting: The complete dataset is typically divided into a training set (e.g., 75-80% of
the data) and a testing set (20-25%).[6][12] The model learns patterns from the training data,
and its performance is evaluated on the unseen testing data.

¢ Model Training and Validation: The selected ML algorithm is trained on the training dataset.
To ensure the model generalizes well and avoids overfitting, k-fold cross-validation
(commonly 10-fold) is employed.[12] This involves repeatedly training and validating the
model on different subsets of the training data.

o Hyperparameter Tuning: The performance of many ML models is sensitive to their internal
settings, known as hyperparameters. Techniques like grid search are used to systematically
test various combinations of these settings to find the optimal configuration.[13]
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e Model Evaluation: The final, tuned model is evaluated on the held-out test set. The choice of

performance metric depends on the specific task.

o Regression Task (Direct Biomass Estimation): Metrics include Mean Absolute Error (MAE),
Root Mean Square Error (RMSE), and Symmetric Mean Absolute Percentage Error
(SMAPE).[4][12]

o Classification Task (e.g., Low vs. High Biomass): Metrics include F1-Score, Accuracy, and
Mean Average Precision (mAP).[4][14]

The following diagram outlines this complete experimental workflow.
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Machine Learning Experimental Protocol Workflow.

Machine Learning Models and Performance
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Several machine learning algorithms have been successfully applied to the problem of tuna
biomass estimation. Tree-based ensemble methods like Gradient Boosting and Random Forest
are frequently used and often yield the best results.[2][4][8]

The logical relationship between environmental factors, tuna behavior, and the ML prediction
process is visualized below.
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Logical Relationships in Tuna Biomass Estimation.

The models are typically configured for one of two primary tasks: regression (predicting the
exact biomass) or classification (predicting a biomass category).
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Performance
Model Task Type(s) Key Features Used .
Metrics & Results
3-day echosounder Regression: MAE =
) ] ] window, 21.6 t, SMAPE =
Gradient Boosting Regression,

(GB)

Classification

oceanographic data,

position/time features.

[4]

29.5%.[4] Binary
Classification (>10t):
F1-Score = 0.925.[4]

Random Forest (RF)

Regression,

Classification

Fisheries data, sea
temperature,
dissolved oxygen,
chlorophyll-a, salinity,
SSH.[8]

Often used as a
robust baseline or
primary model.[2][8] In
one study, RF was
used to explore the
changing mechanisms
of catch composition.
[15]

Neural Networks
(ANN)

Regression,

Classification

Environmental
variables (water

movement, stream

size, water chemistry).

[16]

Can achieve high
accuracy (e.g., >84%
for salmonid
abundance) and
identify variables with
the greatest predictive
power.[16] Used to
detect complex
patterns in fish

population dynamics.

[1]

Support Vector
Machine (SVM)

Classification,

Regression

Shape features,
environmental data.
[17]

Used across various
fisheries applications,
including species
classification and
predicting potential
fishing zones.[1][13]
[18]
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Serve as simpler

baseline models to

] Echosounder, compare against more
Linear Models (e.g., ) ) )
) Regression oceanographic, and complex algorithms
Elastic Net) N ] ) )
positional data.[2] like Gradient Boosting

and Random Forest.

[2]

It is consistently noted that models enriched with oceanographic and position-derived features
show improved performance over models that use echosounder data alone, highlighting the
importance of environmental context.[4]

Conclusion and Future Directions

Machine learning models, particularly ensemble methods like Gradient Boosting, have
demonstrated significant success in estimating tuna biomass around dFADSs. By integrating
data from echosounder buoys, vessel logbooks, and satellite oceanography, these models
provide powerful tools for fisheries monitoring and management.

Future improvements may involve incorporating more diverse data sources, such as
information on bycatch or the species composition of tuna schools, which can impact the
acoustic properties measured by echosounders.[6] Additionally, hybrid models that combine the
mechanistic understanding of fish behavior with data-driven ML approaches hold promise for
improving forecast accuracy, especially in the context of a changing climate.[19][20] The
continued development and application of these advanced analytical techniques are vital for
ensuring the sustainable exploitation of global tuna resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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